Cas no 65676-18-8 (cyclododecyl chloroformate)

• Product Name: cyclododecyl chloroformate
• CAS No: 65676-18-8
• MF: C₁₃H₂₃ClO₂
• MW: 246.773523569107
• CID: 962318
• PubChem ID: 3017617
• Update Time: 2025-04-19

cyclododecyl chloroformate Chemical and Physical Properties

Names and Identifiers

• cyclododecyl chloroformate
• cyclododecyl carbonochloridate
• cyclododecyl chlorocarbonate
• DTXSID90984224
• 65676-18-8
• EINECS 265-868-7
• RUVAAQJZCQKNAU-UHFFFAOYSA-N
• NS00055450
• SCHEMBL7755982

• Inchi： 1S/C13H23ClO2/c14-13(15)16-12-10-8-6-4-2-1-3-5-7-9-11-12/h12H,1-11H2
• InChI Key： RUVAAQJZCQKNAU-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1CCCCCCCCCCC1

Computed Properties

• Exact Mass: 246.13879
• Monoisotopic Mass: 246.1386577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3